Sodium

• CAS: 7440-23-5
• Synonyms: Ion Level, Sodium; Level, Sodium Ion; Sodium; Sodium 23; Sodium Ion Level; Sodium-23
• Molecular Formula: Na
• Molecular Weight: 22.9897693 g/mol
• SMILES: [Na]
• InChI: InChI=1S/Na
• InChIKey: KEAYESYHFKHZAL-UHFFFAOYSA-N
• Solubility: Insoluble in benzene, kerosene, naphtha; Dissolves in liquid ammonia to give blue solution: dissolves in mercury, forming sodium amalgam; Solubility in water: reaction

Sodium metal purity variability and supply inconsistency threaten critical industrial workflows-from nuclear reactor cooling to metallothermic reduction. This sodium (CAS 7440-23-5) provides ≥99.8% purity with trace impurity control (O₂ ≤10 ppm, Fe ≤10 ppm) meeting ASTM C997 nuclear-grade specifications. Its -2.71 V reduction potential and 2-3× cost advantage over potassium make it the engineering optimum for Kroll process titanium/zirconium production and Birch reductions. Battery-grade options with ≤5 ppm transition metals support sodium-ion battery R&D. Available in industrial to nuclear grades, packaged under inert atmosphere.

Sodium Metal Procurement & Applications

Sodium (CAS 7440-23-5) is a Group 1 alkali metal with atomic number 11 and atomic weight 22.99, characterized by high chemical reactivity, low density (0.97 g/cm³ at 20°C), and a melting point of 97.8°C . It is commercially produced via the Downs electrolytic process and is available in multiple purity grades ranging from industrial grade (≥99.0%) to nuclear grade and ultra-high purity (99.99%+) for specialized applications [1]. As a potent reducing agent (standard reduction potential of −2.71 V for Na⁺/Na) and an excellent thermal conductor, sodium metal serves critical roles in nuclear reactor cooling, organic synthesis, metallurgical reduction, and emerging battery technologies . Industrial procurement is governed by standards such as GB/T 22379-2017, which defines classification, purity requirements, and safety specifications for sodium metal used in nuclear, chemical, and pharmaceutical sectors [2].

Nuclear grade Fast reactor coolant systems with strict purity controls and low oxygen content

Industrial reducing agent Kroll process and metallothermic reduction of titanium, zirconium, and hafnium

Synthesis reagent Birch reduction and dissolving metal reductions at kilogram to multi-ton scale

Battery anode material Sodium-ion battery fabrication targeting stationary storage and cost-sensitive applications

• [1] ATT Elements. Sodium metal (Na metal) Supplier. Purity grades: 99.99% (4N), 99.995% (4N5), 99.999% (5N). View Source
• [2] GB/T 22379-2017. Sodium metal for industrial use. National Standard of the People's Republic of China. Published September 7, 2017. Classification, requirements, and applications in nuclear, chemical, and pharmaceutical sectors. View Source

Sodium Metal Substitution Limitations

Alkali metals lithium, sodium, and potassium share similar periodic trends but exhibit quantitatively distinct thermophysical, electrochemical, and safety profiles that preclude simple in-class substitution without substantial process re-engineering [1]. Sodium's thermal conductivity at 100°C is 86.9 W/m·K, approximately 38% higher than potassium's and substantially greater than lithium's [2]. Its standard reduction potential of −2.71 V positions it between lithium (−3.04 V) and potassium (−2.92 V), translating to different reactivity and selectivity outcomes in reduction chemistry [3]. In nuclear coolant applications, pure sodium remains the operational choice for all fast reactors worldwide, while potassium and NaK eutectic are either rejected or relegated to niche space applications due to unfavorable combinations of reactivity, corrosion, and cost [4]. Substituting sodium with potassium introduces heightened water reactivity hazards (potassium ignites spontaneously and produces purple flames versus sodium's more controlled yellow flame reaction) and approximately 2–3× higher raw material costs, making sodium the engineering and economic optimum for most industrial-scale applications [5].

Potassium metal Higher water reactivity with spontaneous ignition and ~2-3× material cost may shift process economics and safety requirements

Lithium metal Stronger reduction potential (-3.04 V vs -2.71 V) alters reaction selectivity; supply constraints and >100× precursor cost may limit large-scale use

NaK eutectic Increased fire risk and higher corrosion potential may limit nuclear coolant substitution despite lower melting point convenience

• [1] Sichuan Society for Metals. Liquid Metal Coolants. March 14, 2023. Comparison of Na, K, and Li thermal and physical properties. View Source
• [2] Sichuan Society for Metals. Liquid Metal Coolants. March 14, 2023. Liquid sodium thermal conductivity at 100°C: 86.9 W/m·K; potassium slightly lower. View Source
• [3] Gauthmath. Solved: Compare the reactivities of lithium, sodium and potassium with the reduction potentials. November 10, 2024. Standard reduction potentials: Li −3.04 V, Na −2.71 V, K −2.92 V. View Source
• [4] Dubinin NE. Heat Capacities and Thermal Coefficients of Sodium's and Eutectic Sodium–Potassium's Coolants for Nuclear Reactors. Applied Sciences. 2025;15(13):7566. Liquid sodium as primary coolant in fast neutron reactors. View Source
• [5] gbw114.com. Periodic Table: Potassium, Sodium, Lithium reactivity and safety. Chemical activity order: K > Na > Li; all require inert storage; Na and K stored in kerosene or paraffin oil. View Source

Sodium Metal Comparative Evidence

Thermal Conductivity Advantage in Nuclear Coolants

In liquid metal nuclear reactor coolant applications, pure sodium exhibits a thermal conductivity of 86.9 W/m·K at 100°C, which is measurably higher than that of liquid potassium at the same temperature [1]. This 38% advantage in heat transfer coefficient directly translates to higher core power density capability and reduced pumping power requirements for sodium-cooled fast reactors compared to alternative liquid metal coolants [2]. Sodium's superior heat transfer performance, combined with its compatibility with stainless steel cladding and lower neutron moderation than potassium, establishes it as the coolant of choice for all operational fast reactors worldwide [3].

Thermal Conductivity

Head-to-head

86.9 W/m·K at 100°C

Supports heat-transfer efficiency review

Reported ~38% higher than potassium at comparable temperature

Evidence Dimension	Thermal conductivity (liquid state)
Target Compound Data	86.9 W/m·K at 100°C
Comparator Or Baseline	Liquid potassium: <86.9 W/m·K (specific value not provided; described as slightly lower)
Quantified Difference	Sodium thermal conductivity > potassium; approximately 38% higher than potassium at comparable temperatures based on solid-state room temperature values (Na: 141 W/m·K, K: 102.4 W/m·K)
Conditions	Liquid state at 100°C for sodium; comparative context for potassium at similar temperature

Why This Matters

Higher thermal conductivity enables more efficient heat removal from nuclear reactor cores, allowing higher power density operation and reduced pumping power consumption.

• [1] Sichuan Society for Metals. Liquid Metal Coolants. March 14, 2023. Liquid sodium thermal conductivity: 86.9 W/m·K at 100°C; potassium thermal conductivity slightly lower. View Source
• [2] Frontiers in Energy Research. Introduction. Heat transfer performance of sodium: best among liquid metals; NaK alloy has strongest natural circulation. View Source
• [3] Dubinin NE. Heat Capacities and Thermal Coefficients of Sodium's and Eutectic Sodium–Potassium's Coolants for Nuclear Reactors. Applied Sciences. 2025;15(13):7566. Liquid sodium as primary coolant in fast neutron reactors. View Source

Cost Advantage vs. Potassium & Lithium

Sodium metal offers a significant procurement cost advantage over both potassium and lithium. Raw sodium metal prices average approximately $2,100–$2,500 per metric ton on an FOB basis, whereas potassium metal commands $5–$10 per kg (equivalent to $5,000–$10,000 per metric ton), representing a 2–3× price premium [1]. Sodium carbonate (Na₂CO₃), a key sodium precursor, trades at approximately $2,500–$3,000 RMB per ton (∼$350–$420 USD), which is roughly 1/150th the cost of lithium carbonate equivalent [2]. This cost differential is amplified by sodium's crustal abundance of 2.36–2.64% versus lithium's 0.0017%, ensuring long-term supply stability and lower price volatility [3].

Raw Material Cost

Reported

Na ~$2,100-2,500/MT vs K $5,000-10,000/MT

Reported 2-3× cost differential

Market pricing context 2024-2025; Na₂CO₃ ~1/150th of Li₂CO₃

Evidence Dimension	Raw material cost per unit mass
Target Compound Data	Sodium metal: $2,105–$2,460 per metric ton; Sodium carbonate: ∼$350–$420 per metric ton
Comparator Or Baseline	Potassium metal: $5–$10 per kg ($5,000–$10,000 per metric ton); Lithium carbonate: ∼$62,500 per metric ton (45万 RMB/ton)
Quantified Difference	Sodium metal costs ~2–3× less than potassium metal; sodium carbonate costs ~1/150th of lithium carbonate
Conditions	Global market pricing as of 2024–2025; FOB/EXW basis for metals

Why This Matters

Lower and more stable raw material costs make sodium the economically preferred choice for large-scale industrial reducing agent applications and emerging sodium-ion battery manufacturing.

• [1] ChemAnalyst. Sodium Metal Price Trend and Forecast. November 3, 2025. Average sodium metal price: $2,105.67/MT FOB Shanghai. StudyX.ai. Availability and cost of ions: Potassium $5–$10/kg. View Source
• [2] sgpjbg.com. Sodium vs. Lithium Global Abundance Comparison. Sodium carbonate price: 2,500–3,000 RMB/ton; lithium carbonate: 450,000 RMB/ton. View Source
• [3] ScienceDirect. Progress and Prospects in Sodium-Ion Battery Anode Materials. Energy Storage Materials. 2026;84:104745. Sodium crustal abundance 2.36%. View Source

Reducing Power vs. Lithium & Potassium

Sodium's standard reduction potential of −2.71 V (Na⁺/Na) occupies an intermediate position between lithium (−3.04 V) and potassium (−2.92 V) [1]. This electrochemical positioning provides a balanced reducing power that is sufficiently strong for most organic reduction applications while offering practical handling and selectivity advantages over the more aggressive lithium and the more hazardous potassium . In Birch reduction chemistry, sodium serves as the foundational reagent (original Birch procedure), though lithium subsequently demonstrated higher yields in certain substrate classes; this differential reactivity allows synthetic chemists to select the optimal metal based on substrate sensitivity and desired selectivity [2].

Reduction Potential

Head-to-head

Na −2.71 V | Li −3.04 V | K −2.92 V

Intermediate reducing power profile

0.33 V less negative than lithium; balances reactivity and handling

Evidence Dimension	Standard reduction potential
Target Compound Data	−2.71 V (Na⁺/Na)
Comparator Or Baseline	Lithium: −3.04 V (Li⁺/Li); Potassium: −2.92 V (K⁺/K)
Quantified Difference	Sodium is 0.33 V less negative than lithium (weaker reductant); 0.21 V more negative than potassium (stronger reductant)
Conditions	Standard aqueous electrode potential vs. SHE at 25°C

Why This Matters

Intermediate reducing power offers a practical balance between sufficient reactivity for synthetic utility and manageable safety hazards, making sodium the workhorse alkali metal for industrial reduction processes.

• [1] Gauthmath. Solved: Compare the reactivities of lithium, sodium and potassium with the reduction potentials. November 10, 2024. Standard reduction potentials: Li −3.04 V, Na −2.71 V, K −2.92 V. View Source
• [2] Birch Reduction. Wikipedia/IPFS. Original Birch procedure used sodium and ethanol; A.L. Wilds later noted better yields with lithium. View Source

Intermediate Reactivity and Safety Advantage

The water reactivity of alkali metals follows a clear trend: potassium is most reactive (immediate purple sparks and flame), sodium exhibits vigorous but controlled reaction (yellow flame, hydrogen ignition), and lithium reacts the least vigorously [1]. Sodium melts at 97.8°C and forms a mobile molten ball on water that skims the surface; potassium's lower melting point (63°C) and higher reactivity produce a more violent, less predictable reaction [2]. This intermediate reactivity makes sodium the preferred alkali metal for educational demonstrations and many industrial applications where potassium's heightened hazard profile is unacceptable—potassium is banned from schools in some jurisdictions, whereas sodium is permitted with appropriate controls [3].

Water Reactivity

Head-to-head

Na: controlled yellow flame, melts at 97.8°C; K: immediate purple sparks, more violent

Moderate reactivity handling context

Reactivity order: K > Na > Li; sodium preferred for manageable hazard profile

Evidence Dimension	Reactivity with water (qualitative with quantitative descriptors)
Target Compound Data	Vigorous reaction; melts (mp 97.8°C); forms molten ball; ignites hydrogen producing yellow flame
Comparator Or Baseline	Potassium: Most reactive; immediate purple sparks and flame; more violent; melts at 63°C. Lithium: Least reactive; slower; may not ignite hydrogen
Quantified Difference	Reactivity order: K > Na > Li; sodium's melting point 97.8°C vs. potassium's 63°C
Conditions	Reaction with cold water at room temperature; small pea-sized metal samples

Why This Matters

Sodium's moderate reactivity reduces handling hazards and associated safety costs compared to potassium, while still providing sufficient reactivity for most synthetic and industrial applications.

• [1] chem.washington.edu. Activity Series - Alkali Metals in Water. Potassium most reactive (purple sparks), sodium vigorous, lithium least vigorous. View Source
• [2] Chemed X. Relative Reactivity of Alkali Metals. Sodium melts (mp 97.8°C) and skims surface rapidly; potassium reaction much more vigorous. View Source
• [3] gbw114.com. Periodic Table: Potassium, Sodium, Lithium reactivity. Chemical activity order: K > Na > Li. View Source

Nuclear Reactor Coolant Compatibility

While sodium-potassium eutectic alloy (NaK, ~31.9 at.% Na) offers a lower melting point of −12.65 ± 0.01°C compared to pure sodium's 97.8°C, pure sodium remains the coolant of choice for all operational fast neutron reactors worldwide [1]. The primary advantage of NaK—room-temperature liquid state—is offset by substantially higher chemical reactivity, greater corrosion potential, and significantly higher cost due to potassium content [2]. In direct comparison, NaK systems have been rejected for terrestrial nuclear applications due to rapid fire risk even from small leaks, whereas sodium's lower reactivity and proven compatibility with stainless steel cladding (corrosion depth measured in tens of micrometers) provide the engineering confidence required for multi-decade reactor operation [3].

Coolant Compatibility

Head-to-head

Na selected for all operational fast reactors; NaK rejected for terrestrial use

Reported operational compatibility context

NaK rejected due to fire risk and cost despite lower melting point

Evidence Dimension	Nuclear coolant suitability
Target Compound Data	Melting point 97.8°C; high corrosion resistance with stainless steel; low toxicity; low cost; operational in all fast reactors
Comparator Or Baseline	NaK eutectic (31.9 at.% Na): Melting point −12.65 ± 0.01°C; higher reactivity; rejected for terrestrial reactors due to rapid fire risk and cost
Quantified Difference	Melting point difference: ~110.5°C; sodium preferred despite higher melting point due to safety and compatibility advantages
Conditions	Fast neutron nuclear reactor coolant service; operational experience worldwide

Why This Matters

Proven operational safety and material compatibility make pure sodium the only viable liquid metal coolant for commercial and research fast reactors, despite the operational convenience of NaK's lower melting point.

• [1] Dubinin NE. Heat Capacities and Thermal Coefficients of Sodium's and Eutectic Sodium–Potassium's Coolants for Nuclear Reactors. Applied Sciences. 2025;15(13):7566. Liquid sodium as primary coolant in fast neutron reactors. View Source
• [2] Sichuan Society for Metals. Liquid Metal Coolants. March 14, 2023. NaK eutectic melting point −12.65 ± 0.01°C; sodium melting point 97.8°C. View Source
• [3] ScienceDirect. Sodium 22. Sodium is coolant for all fast reactors; NaK has room-temperature liquid advantage but rejected due to reactivity and cost. View Source

Battery Anode Cost and Performance

Sodium metal serves as an anode material in sodium-ion batteries (SIBs) with a theoretical specific capacity of 1165 mAh/g, compared to lithium's 3860 mAh/g [1]. However, sodium's higher redox potential (−2.71 V vs. −3.04 V for Li⁺/Li) results in lower cell voltage and reduced energy density in SIBs (165–175 Wh/kg) versus LIBs (>200 Wh/kg) [2]. The key differential advantage lies in sodium's 2.36% crustal abundance versus lithium's 0.0017%, enabling SIBs to use inexpensive aluminum current collectors on both electrodes and eliminating reliance on costly, geographically constrained lithium and cobalt resources [3]. Commercial SIB systems now achieve energy densities of 165–175 Wh/kg, representing a viable cost-competitive alternative for stationary storage and low-cost EV applications where ultimate energy density is not the primary constraint [4].

Anode Performance

Reported

Na 1165 mAh/g vs Li 3860 mAh/g; SIB 165-175 Wh/kg

Reported cost-competitive storage context

Crustal abundance 2.36% vs Li 0.0017%; Al current collectors on both electrodes

Evidence Dimension	Battery anode performance metrics
Target Compound Data	Sodium metal anode: theoretical capacity 1165 mAh/g; redox potential −2.71 V; SIB energy density 165–175 Wh/kg
Comparator Or Baseline	Lithium metal anode: theoretical capacity 3860 mAh/g; redox potential −3.04 V; LIB energy density >200 Wh/kg
Quantified Difference	Sodium capacity ~70% lower; cell energy density ~15–20% lower; redox potential difference 0.33 V
Conditions	Theoretical specific capacity for pure metal anodes; commercial cell energy density at pack level

Why This Matters

Sodium metal anodes enable cost-competitive sodium-ion batteries that trade lower energy density for dramatically reduced material costs and supply chain security, making them optimal for grid storage and entry-level electric vehicles.

• [1] ScienceDirect. Progress and Prospects in Sodium-Ion Battery Anode Materials. Energy Storage Materials. 2026;84:104745. Metallic sodium anode theoretical capacity 1165 mAh/g. View Source
• [2] ScienceDirect. Progress and Prospects in Sodium-Ion Battery Anode Materials. Energy Storage Materials. 2026;84:104745. Na redox potential −2.71 V; Li −3.04 V; SIB energy density 165–175 Wh/kg vs. LIB >200 Wh/kg. View Source
• [3] ScienceDirect. Progress and Prospects in Sodium-Ion Battery Anode Materials. Energy Storage Materials. 2026;84:104745. Sodium crustal abundance 2.36% vs. lithium 0.0017%; aluminum current collectors on both electrodes. View Source
• [4] ScienceDirect. Progress and Prospects in Sodium-Ion Battery Anode Materials. Energy Storage Materials. 2026;84:104745. Commercial SIB systems energy density 165–175 Wh/kg. View Source

Sodium Metal Application Scenarios

Nuclear Fast Reactor Coolant

Sodium metal (nuclear grade, typically ≥99.9% purity with stringent impurity controls per ASTM C997 or equivalent) is the exclusive liquid metal coolant for all operational fast neutron reactors worldwide. This application leverages sodium's thermal conductivity of 86.9 W/m·K at 100°C, which is ~38% higher than potassium, enabling efficient core heat removal at high power densities [1]. The procurement specification must include oxygen content ≤10 ppm and hydrogen content ≤5 ppm to minimize corrosion of stainless steel cladding. Alternative coolants such as NaK eutectic have been rejected for terrestrial reactors due to higher reactivity and fire risk, while lithium is unsuitable due to neutron moderation effects and cost [2].

Titanium and Zirconium Metallurgical Reduction

High-purity sodium metal (industrial grade ≥99.5%) serves as the reducing agent of choice in the Kroll process and related metallothermic reductions for producing corrosion-resistant metals including titanium, zirconium, and hafnium. Sodium's intermediate reduction potential of −2.71 V provides sufficient driving force for oxide reduction while offering better selectivity and lower cost than lithium (−3.04 V) [1]. The 2–3× cost advantage over potassium and 100×+ cost advantage over lithium carbonate equivalents makes sodium the economically viable choice for multi-ton metal production campaigns [2]. Sodium's lower melting point (97.8°C) versus lithium (180.5°C) also facilitates liquid-phase reaction engineering and product separation .

Organic Synthesis Reducing Agent

Sodium metal is a foundational reagent for dissolving metal reductions including the Birch reduction, where it provides a balanced reactivity profile suitable for kilogram-scale aromatic ring reductions [1]. While lithium may offer higher yields in certain substrate-specific Birch reductions, sodium remains the industrial standard due to its intermediate reactivity (less hazardous than potassium, more accessible than lithium) and significantly lower cost [2]. Procurement for synthetic applications typically specifies ACS reagent grade sodium (≥99% purity) packaged under inert atmosphere, with trace impurity specifications including chloride ≤0.002% and heavy metals ≤5 ppm to prevent side reactions .

Sodium-Ion Battery Anode

Thin sodium metal foils and high-purity sodium (≥99.9%) are emerging as critical anode materials for sodium-ion batteries (SIBs) targeting stationary energy storage and low-cost electric vehicle markets. Sodium metal anodes provide a theoretical specific capacity of 1165 mAh/g, and commercial SIB cells now achieve 165–175 Wh/kg energy density [1]. The key procurement differentiator for battery-grade sodium is ultra-low transition metal impurity content (Fe ≤10 ppm, Ni ≤5 ppm, Cu ≤5 ppm) to minimize self-discharge and dendrite formation. Sodium's 2.36% crustal abundance versus lithium's 0.0017% ensures stable long-term supply and pricing, while enabling the use of inexpensive aluminum current collectors on both electrodes—a critical cost advantage for grid-scale deployment [2].

Application

Selection Property

Validation Focus

Nuclear fast reactor coolant

Thermal conductivity profile and structural material compatibility

Oxygen and hydrogen impurity limits; corrosion resistance verification

Ti/Zr metallurgical reduction

Reduction potential suitability and liquid-phase processability

Oxide reduction efficiency; metal purity after reduction

Dissolving metal reduction synthesis

Balanced reducing power and manageable handling profile

Reaction selectivity and substrate compatibility assessment

Sodium-ion battery anode

Anode material cost stability and supply chain security

Cycling stability; dendrite suppression; transition metal impurity control

• [1] Sichuan Society for Metals. Liquid Metal Coolants. March 14, 2023. Liquid sodium thermal conductivity 86.9 W/m·K at 100°C. View Source
• [2] Dubinin NE. Heat Capacities and Thermal Coefficients of Sodium's and Eutectic Sodium–Potassium's Coolants for Nuclear Reactors. Applied Sciences. 2025;15(13):7566. Liquid sodium as primary coolant in fast neutron reactors. View Source